Cas no 28291-71-6 (N-(propan-2-yl)-1,3-benzothiazol-2-amine)

N-(propan-2-yl)-1,3-benzothiazol-2-amine structure
28291-71-6 structure
Product Name:N-(propan-2-yl)-1,3-benzothiazol-2-amine
CAS No:28291-71-6
MF:C10H12N2S
MW:192.280680656433
CID:251998
PubChem ID:591712
Update Time:2025-09-20

N-(propan-2-yl)-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 2-Benzothiazolamine,N-(1-methylethyl)-
    • N-ISOPROPYL-1,3-BENZOTHIAZOL-2-AMINE
    • 2-(iso-Butylamino)-benzothiazol
    • 2-(iso-Propylamino)-benzothiazol
    • 2-iso-Butylamino-benzthiazol
    • 2-Isobutylamino-benzthiazol
    • 2-Isopropylamino-benzothiazol
    • AC1LBZGW
    • AC1Q1PPO
    • ben
    • Benzothiazol-2-yl-isobutyl-amin
    • Benzothiazol-2-yl-isobutyl-amine
    • Benzothiazol-2-yl-isopropyl-amin
    • benzothiazol-2-yl-isopropyl-amine
    • CTK4F4054
    • Enamine_003083
    • HMS1402M03
    • N-isobutylbenzo[d]thiazol-2-amine
    • N-isopropylbenzo[d]thiazol-2-amine
    • AKOS008961133
    • 28291-71-6
    • SCHEMBL11989036
    • BB 0218478
    • N-(propan-2-yl)-1,3-benzothiazol-2-amine
    • EN300-86628
    • N-propan-2-yl-1,3-benzothiazol-2-amine
    • Inchi: 1S/C10H12N2S/c1-7(2)11-10-12-8-5-3-4-6-9(8)13-10/h3-7H,1-2H3,(H,11,12)
    • InChI Key: DMIOFBJBVGKXEU-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2N=C1NC(C)C

Computed Properties

  • Exact Mass: 192.07226
  • Monoisotopic Mass: 192.072
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 53.2Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 285.0±23.0 °C at 760 mmHg
  • Flash Point: 126.2±22.6 °C
  • PSA: 24.92
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

N-(propan-2-yl)-1,3-benzothiazol-2-amine Security Information

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